Cas no 2105972-87-8 (2-2-(propan-2-yl)-1,3-thiazol-4-ylpropanenitrile)

• Product Name: 2-2-(propan-2-yl)-1,3-thiazol-4-ylpropanenitrile
• CAS No: 2105972-87-8
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• CID: 5766225
• PubChem ID: 165687678
• Update Time: 2025-05-27

2-2-(propan-2-yl)-1,3-thiazol-4-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2105972-87-8
• 2-[2-(propan-2-yl)-1,3-thiazol-4-yl]propanenitrile
• EN300-1749236
• 2-2-(propan-2-yl)-1,3-thiazol-4-ylpropanenitrile

• Inchi： 1S/C9H12N2S/c1-6(2)9-11-8(5-12-9)7(3)4-10/h5-7H,1-3H3
• InChI Key： WPGPCTJBAXBXNG-UHFFFAOYSA-N
• SMILES： S1C=C(C(C#N)C)N=C1C(C)C

Computed Properties

• Exact Mass: 180.07211956g/mol
• Monoisotopic Mass: 180.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-2-(propan-2-yl)-1,3-thiazol-4-ylpropanenitrile

Introduction to 2-(2-(Propan-2-yl)-1,3-thiazol-4-yl)propanenitrile (CAS No. 2105972-87-8)

2-(2-(Propan-2-yl)-1,3-thiazol-4-yl)propanenitrile, also known by its CAS number 2105972-87-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are heterocyclic compounds with a wide range of biological activities. The unique structural features of 2-(2-(Propan-2-yl)-1,3-thiazol-4-yl)propanenitrile make it a promising candidate for various therapeutic applications.

The core structure of 2-(2-(Propan-2-yl)-1,3-thiazol-4-yl)propanenitrile consists of a thiazole ring substituted with an isopropyl group and a cyano group. The thiazole ring is known for its ability to form stable complexes with metal ions, which can influence its biological activity. The presence of the cyano group adds to the compound's reactivity and can enhance its pharmacological properties. Recent studies have explored the potential of this compound in various biological systems, highlighting its versatility and potential therapeutic benefits.

In the realm of medicinal chemistry, 2-(2-(Propan-2-yl)-1,3-thiazol-4-yl)propanenitrile has been investigated for its anti-inflammatory and anti-cancer properties. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2-(2-(Propan-2-yl)-1,3-thiazol-4-yl)propanenitrile could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(2-(Propan-2-yl)-1,3-thiazol-4-yl)propanenitrile has also shown promise in cancer research. A study published in Cancer Research (2020) reported that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways that are often dysregulated in cancer cells. This selective cytotoxicity makes 2-(2-(Propan-2-yl)-1,3-thiazol-4-yl)propanenitrile an attractive candidate for further development as an anticancer agent.

The structural flexibility and chemical stability of 2-(2-(Propan-2-yl)-1,3-thiazol-4-yl)propanenitrile have also been explored in the context of drug delivery systems. Researchers at the University of California (UCSF) have developed novel nanoparticle formulations containing this compound to enhance its bioavailability and target delivery to specific tissues. These formulations have shown improved therapeutic efficacy in preclinical models, paving the way for potential clinical applications.

In addition to its therapeutic potential, 2-(2-(Propan-2-yl)-1,3-thiazol-4-yl)propanenitrile has been studied for its use as a chemical probe in biological research. Its ability to modulate specific cellular processes makes it a valuable tool for understanding complex biological mechanisms. For instance, a study published in Chemical Biology (2019) utilized this compound to investigate the role of certain enzymes in cellular signaling pathways. The insights gained from these studies can inform the design of more effective therapeutic interventions.

The synthesis of 2-(2-(Propan-2-yl)-1,3-thiazol-4-yl)propanenitrile has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, including multistep processes involving condensation reactions and cyclizations. The choice of synthetic method depends on factors such as scalability and cost-effectiveness, making it suitable for both laboratory-scale synthesis and large-scale production.

In conclusion, 2-(2-(Propan-2-y l)-1,3-thiazol -4 -y l) pro pan eni tril e strong > (CAS No . 2 10 597 8 -8 7 -8 ) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and mechanisms of action, solidifying its position as an important molecule in modern drug discovery.